![molecular formula C17H21ClN4O4S B2715688 3-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-4-methoxybenzenesulfonamide CAS No. 1797214-67-5](/img/structure/B2715688.png)
3-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H21ClN4O4S and its molecular weight is 412.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
The chemical compound 3-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-4-methoxybenzenesulfonamide represents a class of molecules actively researched for their potential in various fields of medicinal chemistry. Studies have focused on the synthesis of novel derivatives bearing the benzenesulfonamide moiety due to their promising biological activities. For instance, a series involving N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides demonstrated significant antimycobacterial activity, with certain compounds showing potent action against Mycobacterium tuberculosis. The structure–activity relationship (SAR) analysis indicated that specific moieties contribute to the compounds' potency, highlighting the importance of molecular modifications in enhancing biological efficacy (Ghorab et al., 2017).
Antimicrobial and Analgesic Activities
Further explorations into the structural framework of benzenesulfonamide derivatives have led to the discovery of compounds with notable anti-inflammatory and analgesic properties. This includes derivatives derived from visnaginone and khellinone, which exhibited COX-2 inhibitory activities alongside analgesic and anti-inflammatory effects. Such findings underscore the potential of these compounds in designing new therapeutic agents for managing pain and inflammation (Abu‐Hashem et al., 2020).
Photodynamic Therapy Applications
The investigation into the applications of benzenesulfonamide derivatives extends into the realm of photodynamic therapy (PDT). New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been synthesized, displaying high singlet oxygen quantum yields. These properties are crucial for the effectiveness of Type II photosensitizers in PDT, suggesting that such compounds could play a significant role in cancer treatment (Pişkin et al., 2020).
Enzyme Inhibition for Alzheimer's Disease
The synthesis of new sulfonamides from 4-methoxyphenethylamine has led to compounds with inhibitory effects on acetylcholinesterase, a target enzyme in Alzheimer's disease treatment. One particular derivative demonstrated acetylcholinesterase inhibitory activity comparable to Neostigmine methylsulfate, providing a promising lead for developing more potent inhibitors for therapeutic application (Abbasi et al., 2018).
Properties
IUPAC Name |
3-chloro-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN4O4S/c1-11-16(12(2)20-17(19-11)22-6-8-26-9-7-22)21-27(23,24)13-4-5-15(25-3)14(18)10-13/h4-5,10,21H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUGMNCNKYRPMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCOCC2)C)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.